![molecular formula C13H17F3N2S B5812421 N-(3-methylbutyl)-N'-[3-(trifluoromethyl)phenyl]thiourea](/img/structure/B5812421.png)
N-(3-methylbutyl)-N'-[3-(trifluoromethyl)phenyl]thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-methylbutyl)-N'-[3-(trifluoromethyl)phenyl]thiourea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound, also known as A77 1726, has been extensively studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of N-(3-methylbutyl)-N'-[3-(trifluoromethyl)phenyl]thiourea involves the inhibition of dihydroorotate dehydrogenase (DHODH), an enzyme involved in the de novo synthesis of pyrimidines. By inhibiting DHODH, this compound reduces the production of pyrimidines, which are essential for the proliferation of T cells. This results in the suppression of the immune response and the reduction of inflammation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the proliferation of T cells, reduce the production of pro-inflammatory cytokines, and suppress the immune response. In addition, it has been shown to have anti-tumor activity and may be a potential candidate for cancer treatment.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(3-methylbutyl)-N'-[3-(trifluoromethyl)phenyl]thiourea in lab experiments is its specificity for DHODH. This allows for the selective inhibition of T cell proliferation without affecting other immune cells. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in vivo.
Future Directions
There are several future directions for the research on N-(3-methylbutyl)-N'-[3-(trifluoromethyl)phenyl]thiourea. One potential direction is the development of more potent and selective inhibitors of DHODH. Another direction is the investigation of the potential use of this compound in the treatment of autoimmune diseases and cancer. Additionally, the potential toxicity of this compound needs to be further investigated to determine its safety for use in vivo.
Conclusion
In conclusion, this compound is a promising compound with potential applications in various fields, particularly in the field of immunology. Its specificity for DHODH and its ability to inhibit T cell proliferation make it a potential candidate for the treatment of autoimmune diseases and cancer. However, further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential toxicity, as well as to develop more potent and selective inhibitors of DHODH.
Synthesis Methods
The synthesis of N-(3-methylbutyl)-N'-[3-(trifluoromethyl)phenyl]thiourea involves the reaction of 3-(trifluoromethyl)aniline with 3-methylbutyl isothiocyanate in the presence of a base. The resulting product is then purified using column chromatography to obtain the final product. This synthesis method has been optimized to yield high purity and high yield of the compound.
Scientific Research Applications
N-(3-methylbutyl)-N'-[3-(trifluoromethyl)phenyl]thiourea has been widely used in scientific research for its potential applications in various fields. One of the most significant applications of this compound is in the field of immunology. It has been shown to inhibit the proliferation of T cells and reduce the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of autoimmune diseases.
properties
IUPAC Name |
1-(3-methylbutyl)-3-[3-(trifluoromethyl)phenyl]thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17F3N2S/c1-9(2)6-7-17-12(19)18-11-5-3-4-10(8-11)13(14,15)16/h3-5,8-9H,6-7H2,1-2H3,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOAPFBLFUPVCHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCNC(=S)NC1=CC=CC(=C1)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17F3N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.